4-((4-(5-methyl-1H-benzo[d]imidazol-2-yl)phenyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-[4-(6-methyl-1H-benzimidazol-2-yl)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C18H17N3O3/c1-11-2-7-14-15(10-11)21-18(20-14)12-3-5-13(6-4-12)19-16(22)8-9-17(23)24/h2-7,10H,8-9H2,1H3,(H,19,22)(H,20,21)(H,23,24)
• InChI Key: XSBOQUZMKWZUOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=CC=C(C=C3)NC(=O)CCC(=O)O
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to its amphoteric nature.

Scientific Research Applications

Pharmaceutical Drug Development

Benzimidazole derivatives are prominent in the pharmaceutical industry due to their therapeutic potential. . For instance, they serve as antihypertensive, antihistaminic, antiviral, and antiulcer agents. The compound could potentially be modified to enhance its pharmacological properties or to create novel drugs targeting specific biological pathways.

Antimicrobial and Antifungal Agents

. These compounds can disrupt the biosynthesis of nucleic acids and proteins in pathogens, making them effective in treating infections. Research into the specific compound could lead to the development of new antimicrobial agents that are more effective against resistant strains.

Agricultural Chemicals

. They work by inhibiting the growth of fungi and other pests that affect crop yields. Exploring the agricultural applications of this compound could result in more efficient and safer chemicals for crop protection.

Catalysis

. They can bind to metals and form complexes that are essential in various industrial processes, including the synthesis of fine chemicals and pharmaceuticals. The subject compound could be investigated for its potential as a novel catalyst or a ligand in metal-catalyzed reactions.

Optical Applications

. The compound could be studied for its photophysical properties to develop new materials for electronic and photonic devices.

Antitumor and Anticancer Research

. By studying the interactions of this compound with biological macromolecules, it could lead to the discovery of new therapeutic agents for cancer treatment.

Mechanism of Action

Target of Action

The compound, also known as 3-{[4-(5-METHYL-1H-1,3-BENZODIAZOL-2-YL)PHENYL]CARBAMOYL}PROPANOIC ACID, is a derivative of imidazole . Imidazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, and antiviral effects . .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure . The compound’s interaction with its targets could lead to changes in cellular processes, potentially contributing to its biological effects .

Biochemical Pathways

Given the broad range of activities exhibited by imidazole derivatives, it can be inferred that multiple pathways could be affected .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which could potentially influence their bioavailability .

Result of Action

Imidazole derivatives are known to exhibit a variety of biological activities, suggesting that they could have multiple effects at the molecular and cellular levels .

Action Environment

Factors such as ph, temperature, and the presence of other substances could potentially influence the action of imidazole derivatives .

Future Directions

Imidazole has become an important synthon in the development of new drugs. With the broad range of chemical and biological properties of imidazole, there is great potential for the development of new imidazole-based compounds with various therapeutic applications.